Cas no 1375213-80-1 (N-(cyanomethyl)-3-(3,5-dimethylphenoxy)-N-propylpropanamide)

• Product Name: N-(cyanomethyl)-3-(3,5-dimethylphenoxy)-N-propylpropanamide
• CAS No: 1375213-80-1
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• CID: 6057632
• PubChem ID: 52729763
• Update Time: 2025-07-18

N-(cyanomethyl)-3-(3,5-dimethylphenoxy)-N-propylpropanamide Chemical and Physical Properties

Names and Identifiers

• AKOS016908572
• 1375213-80-1
• Z785961028
• N-(cyanomethyl)-3-(3,5-dimethylphenoxy)-N-propylpropanamide
• EN300-26679458

• Inchi： 1S/C16H22N2O2/c1-4-7-18(8-6-17)16(19)5-9-20-15-11-13(2)10-14(3)12-15/h10-12H,4-5,7-9H2,1-3H3
• InChI Key： UNUWBNJBNBOYJO-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=C(C)C=1)CCC(N(CC#N)CCC)=O

Computed Properties

• Exact Mass: 274.168127949g/mol
• Monoisotopic Mass: 274.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 53.3Ų

Additional information on N-(cyanomethyl)-3-(3,5-dimethylphenoxy)-N-propylpropanamide

N-(Cyanomethyl)-3-(3,5-Dimethylphenoxy)-N-Propylpropanamide: A Comprehensive Overview

N-(Cyanomethyl)-3-(3,5-dimethylphenoxy)-N-propylpropanamide (CAS No. 1375213-80-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyano group, a dimethylphenoxy moiety, and a propylamido functionality. These structural elements contribute to its potential biological activities and make it an intriguing candidate for various therapeutic applications.

The chemical structure of N-(cyanomethyl)-3-(3,5-dimethylphenoxy)-N-propylpropanamide can be represented as follows: C₁₄H₁₉N₂O. The presence of the cyano group imparts significant electronic and steric effects, which can influence the compound's reactivity and binding properties. The dimethylphenoxy moiety, on the other hand, provides aromatic character and can enhance the compound's lipophilicity, potentially improving its cellular permeability and bioavailability.

In recent years, there has been a growing interest in the development of compounds with multi-target activities for the treatment of complex diseases. N-(Cyanomethyl)-3-(3,5-dimethylphenoxy)-N-propylpropanamide has been investigated for its potential as a multi-target ligand due to its ability to interact with multiple biological targets. Studies have shown that this compound exhibits promising activity against various enzymes and receptors, making it a valuable candidate for further research.

N-(Cyanomethyl)-3-(3,5-dimethylphenoxy)-N-propylpropanamide has been evaluated for its anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This activity is attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway. These findings suggest that this compound could be developed as a potential therapeutic agent for inflammatory diseases.

Beyond its anti-inflammatory effects, N-(cyanomethyl)-3-(3,5-dimethylphenoxy)-N-propylpropanamide has also shown promise in neuroprotective applications. Preclinical studies have indicated that it can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The exact mechanisms by which this compound exerts its neuroprotective effects are still being elucidated, but they likely involve the modulation of oxidative stress pathways and the enhancement of cellular antioxidant defenses.

The pharmacokinetic properties of N-(cyanomethyl)-3-(3,5-dimethylphenoxy)-N-propylpropanamide have also been studied to assess its suitability for therapeutic use. In animal models, this compound has demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its therapeutic potential, N-(cyanomethyl)-3-(3,5-dimethylphenoxy)-N-propylpropanamide has been explored for its use in chemical biology research. Its unique structure makes it an excellent tool for probing biological processes and understanding the interactions between small molecules and their target proteins. For example, it has been used in high-throughput screening assays to identify novel protein targets and to study protein-ligand interactions at the molecular level.

The synthesis of N-(cyanomethyl)-3-(3,5-dimethylphenoxy)-N-propylpropanamide involves several well-established chemical reactions. The key steps include the formation of the cyano group through a nitrile substitution reaction and the introduction of the dimethylphenoxy moiety via an etherification reaction. These synthetic routes are scalable and can be optimized for large-scale production if required.

In conclusion, N-(cyanomethyl)-3-(3,5-dimethylphenoxy)-N-propylpropanamide (CAS No. 1375213-80-1) is a versatile compound with significant potential in both therapeutic applications and chemical biology research. Its unique structural features contribute to its diverse biological activities, making it an attractive candidate for further development. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its importance in the field of medicinal chemistry.